Cas no 2171147-86-5 (2-({1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylazetidin-3-yl}oxy)acetic acid)

• Product Name: 2-({1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylazetidin-3-yl}oxy)acetic acid
• CAS No: 2171147-86-5
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6518437
• PubChem ID: 165502723
• Update Time: 2025-10-25

2-({1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylazetidin-3-yl}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylazetidin-3-yl}oxy)acetic acid
• 2-({1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-3-methylazetidin-3-yl}oxy)acetic acid
• EN300-1472903
• 2171147-86-5

• Inchi： 1S/C27H32N2O6/c1-3-8-18(13-24(30)29-16-27(2,17-29)35-15-25(31)32)28-26(33)34-14-23-21-11-6-4-9-19(21)20-10-5-7-12-22(20)23/h4-7,9-12,18,23H,3,8,13-17H2,1-2H3,(H,28,33)(H,31,32)/t18-/m0/s1
• InChI Key： ZUGVNCRCIOGAJY-SFHVURJKSA-N
• SMILES： O(CC(=O)O)C1(C)CN(C(C[C@H](CCC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 745
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-({1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylazetidin-3-yl}oxy)acetic acid

Comprehensive Overview of 2-({1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylazetidin-3-yl}oxy)acetic acid (CAS No. 2171147-86-5)

2-({1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylazetidin-3-yl}oxy)acetic acid (CAS No. 2171147-86-5) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a methylazetidin-3-yl moiety, makes it a valuable intermediate in the development of novel therapeutics. Researchers and pharmaceutical companies frequently seek this compound for its role in solid-phase peptide synthesis (SPPS) and drug discovery.

The molecular formula of 2-({1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylazetidin-3-yl}oxy)acetic acid is C₂₇H₃₀N₂O₆, with a molecular weight of approximately 478.54 g/mol. Its structure includes an Fmoc-protected amino acid segment, which is crucial for preventing unwanted side reactions during peptide elongation. The compound's methylazetidin-3-yl group enhances its stability and reactivity, making it suitable for complex synthetic applications.

One of the most significant applications of 2-({1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylazetidin-3-yl}oxy)acetic acid is in the synthesis of peptide-based drugs. With the growing demand for targeted therapies and personalized medicine, this compound has gained attention for its ability to facilitate the production of modified peptides with enhanced bioavailability and therapeutic efficacy. Researchers often inquire about its compatibility with automated peptide synthesizers and its role in peptide cyclization techniques.

In addition to its pharmaceutical applications, 2-({1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylazetidin-3-yl}oxy)acetic acid is also explored in bioconjugation and chemical biology studies. Its reactive functional groups allow for the attachment of peptides to other biomolecules, enabling the development of diagnostic tools and targeted drug delivery systems. The compound's versatility has led to its inclusion in numerous research projects focused on cancer therapeutics and immune modulation.

The synthesis and handling of 2-({1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylazetidin-3-yl}oxy)acetic acid require careful consideration of reaction conditions. The Fmoc group is sensitive to basic environments, and proper deprotection protocols must be followed to ensure high yields. Researchers frequently search for optimized synthetic routes and purification methods to maximize the compound's utility in their workflows.

Market trends indicate a rising demand for custom peptide synthesis and high-purity intermediates, positioning 2-({1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylazetidin-3-yl}oxy)acetic acid as a critical component in the pharmaceutical supply chain. Its role in advancing peptide-based therapeutics aligns with the industry's shift toward precision medicine and biologics. Companies specializing in peptide reagents and research chemicals often highlight this compound in their catalogs due to its growing relevance.

For researchers working with 2-({1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylazetidin-3-yl}oxy)acetic acid, understanding its storage requirements and stability profile is essential. The compound should be stored in a cool, dry environment, protected from light and moisture, to maintain its integrity over time. Common queries include its solubility in organic solvents and compatibility with HPLC purification techniques.

In summary, 2-({1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylazetidin-3-yl}oxy)acetic acid (CAS No. 2171147-86-5) is a pivotal compound in modern peptide chemistry and drug development. Its applications span from therapeutic peptide synthesis to bioconjugation strategies, making it a sought-after reagent in both academic and industrial settings. As the field of peptide therapeutics continues to expand, the importance of high-quality intermediates like this compound will only increase.